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Compound of Interest

Compound Name: Sophorose monohydrate

Cat. No.: B1406575 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Sophorose, a disaccharide composed of two glucose units linked by a β-1,2-glycosidic bond, is

a key signaling molecule and a potent inducer of cellulase gene expression in various

microorganisms, notably in the fungus Trichoderma reesei.[1][2][3][4][5] Its ability to stimulate

the production of cellulolytic enzymes makes it a valuable tool in biofuel research, industrial

biotechnology, and studies of enzymatic cellulose degradation.[6][7] This document provides a

detailed protocol for the preparation of Sophorose monohydrate stock solutions for use in

these applications.

Properties of Sophorose Monohydrate
A summary of the key physical and chemical properties of Sophorose monohydrate is

presented in Table 1. Understanding these properties is crucial for accurate preparation and

stable storage of stock solutions.

Table 1: Properties of Sophorose Monohydrate
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Property Value References

Molecular Formula C₁₂H₂₂O₁₁·H₂O [8][9]

Molecular Weight 360.31 g/mol [9]

Appearance White crystalline powder [8]

Solubility in Water 50 mg/mL

Storage Temperature (Powder) -20°C [10]

Experimental Protocol: Preparation of a 50 mg/mL
Aqueous Stock Solution
This protocol outlines the steps for preparing a 50 mg/mL stock solution of Sophorose
monohydrate in sterile, nuclease-free water.

3.1. Materials and Equipment

Sophorose monohydrate (powder)

Sterile, nuclease-free water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Vortex mixer

Sterile filtration unit with a 0.22 µm filter

Sterile, nuclease-free microcentrifuge tubes for aliquoting

Pipettes and sterile filter tips

3.2. Procedure

Pre-warm Solvent: Allow the sterile, nuclease-free water to come to room temperature.
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Weigh Sophorose Monohydrate: In a sterile conical tube, accurately weigh the desired

amount of Sophorose monohydrate. For example, to prepare 10 mL of a 50 mg/mL

solution, weigh 500 mg of the powder.

Dissolution: Add a small volume of the sterile water to the tube (e.g., 5 mL for a 10 mL final

volume). Vortex the mixture vigorously until the powder is completely dissolved. The solution

should be clear and colorless.

Adjust Final Volume: Add sterile water to reach the final desired volume (e.g., 10 mL). Invert

the tube several times to ensure homogeneity.

Sterile Filtration: To ensure the sterility of the stock solution, pass it through a 0.22 µm sterile

filter into a new sterile conical tube.[11] This step is critical for applications involving cell

culture.

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile,

nuclease-free microcentrifuge tubes. This prevents contamination and degradation from

repeated freeze-thaw cycles.[11]

Labeling: Clearly label each aliquot with the name of the compound ("Sophorose
Monohydrate"), the concentration (50 mg/mL), the date of preparation, and your initials.

3.3. Storage and Stability

Short-term storage (up to 1 month): Store the aliquots at -20°C.[11]

Long-term storage (up to 6 months): For longer-term storage, it is recommended to store the

aliquots at -80°C.[11]

Avoid Repeated Freeze-Thaw Cycles: Thaw an aliquot on ice before use and avoid

refreezing.[11]

Visualizing the Experimental Workflow
The following diagram illustrates the workflow for preparing the Sophorose monohydrate
stock solution.
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Caption: Workflow for Sophorose Stock Solution Preparation.

Sophorose-Induced Cellulase Signaling Pathway
Sophorose is a potent inducer of cellulase gene expression in filamentous fungi like

Trichoderma reesei. While the complete signaling cascade is complex and still under

investigation, a simplified overview of the pathway is presented below. Sophorose is believed

to be transported into the cell where it triggers a signaling cascade that leads to the activation

of transcription factors, which in turn bind to the promoter regions of cellulase genes, initiating

their transcription and subsequent enzyme secretion.
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Caption: Sophorose-Induced Cellulase Gene Expression Pathway.
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Safety Precautions
When handling Sophorose monohydrate powder, it is recommended to use appropriate

personal protective equipment (PPE), including eye shields and gloves. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
This application note provides a comprehensive guide for the preparation and storage of

Sophorose monohydrate stock solutions. Adherence to this protocol will ensure the integrity

and stability of the solution, leading to reproducible results in experiments involving cellulase

induction and other applications. The provided diagrams offer a clear visualization of the

experimental workflow and the underlying biological pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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